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Compound of Interest

Compound Name: 4-Methoxyphenylacetonitrile

Cat. No.: B141487

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the natural origins and isolation of 4-
Methoxyphenylacetonitrile, a nitrile compound that has been identified from a marine source.
This document provides a comprehensive overview of its natural occurrence, biosynthetic
origins, and detailed experimental protocols for its extraction and purification, catering to the
needs of researchers and professionals in drug development and natural product chemistry.

Natural Source and Occurrence

4-Methoxyphenylacetonitrile has been isolated from the marine sponge Psammaplysilla
purpurea.[1] This sponge, belonging to the order Verongida, is known to produce a variety of
bromotyrosine-derived secondary metabolites. The occurrence of 4-
Methoxyphenylacetonitrile, alongside its brominated analogs such as 3-bromo-4-
methoxyphenylacetonitrile and 3,5-dibromo-4-methoxyphenylacetonitrile, highlights the
rich and diverse chemical arsenal of this marine invertebrate.

Table 1: Natural Source of 4-Methoxyphenylacetonitrile
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. e L. Location of Isolation (if
Natural Source Organism Classification .
specified)

Phylum: Porifera, Class: o )
_ _ Not specified in available
Psammaplysilla purpurea Demospongiae, Order: )
_ literature
Verongida

Biosynthesis of 4-Methoxyphenylacetonitrile

The biosynthetic pathway of 4-Methoxyphenylacetonitrile in Psammaplysilla purpurea has
not been fully elucidated. However, as a bromotyrosine-derived metabolite, its biosynthesis is
believed to originate from the shikimate pathway, starting with the amino acid phenylalanine. A
proposed general pathway involves the conversion of phenylalanine to tyrosine, followed by
subsequent modifications.

The biosynthesis of bromotyrosine derivatives in marine sponges is a subject of ongoing
research, with studies suggesting the involvement of symbiotic microorganisms. The pathway
likely proceeds through the following key steps:

e Phenylalanine to Tyrosine: The pathway initiates with the hydroxylation of phenylalanine to
form tyrosine.

o Further Modifications: Tyrosine then undergoes a series of enzymatic transformations,
including methylation of the hydroxyl group and conversion of the amino acid side chain to
an acetonitrile moiety. The exact sequence and the enzymes involved in these steps for the
synthesis of 4-Methoxyphenylacetonitrile are yet to be determined.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b141487?utm_src=pdf-body-img
https://www.benchchem.com/product/b141487?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/12913243/
https://pubmed.ncbi.nlm.nih.gov/12913243/
https://www.benchchem.com/product/b141487#isolation-of-4-methoxyphenylacetonitrile-from-natural-sources
https://www.benchchem.com/product/b141487#isolation-of-4-methoxyphenylacetonitrile-from-natural-sources
https://www.benchchem.com/product/b141487#isolation-of-4-methoxyphenylacetonitrile-from-natural-sources
https://www.benchchem.com/product/b141487#isolation-of-4-methoxyphenylacetonitrile-from-natural-sources
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b141487?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

